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Compound of Interest

Compound Name: Thallium(l) acetate

Cat. No.: B042265

For researchers, scientists, and drug development professionals, this document provides an in-
depth overview of Thallium(l) acetate, covering its chemical identifiers, physical and chemical
properties, synthesis protocols, and key applications. Particular attention is given to its role in
organic synthesis, supported by a detailed experimental protocol and a workflow visualization.

Chemical Identifiers and Properties

Thallium(l) acetate, with the CAS number 563-68-8, is an inorganic salt with significant
applications in various fields of chemical research.[1][2][3] It is also known by several
synonyms, including thallous acetate and acetic acid thallium(l) salt.[1][2][4] A comprehensive
list of its chemical identifiers is provided in Table 1, and its key physical and chemical properties
are summarized in Table 2.

Table 1: Chemical Identifiers for Thallium(l) Acetate
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Identifier Value

CAS Number 563-68-8
EC Number 209-257-5[2]
PubChem CID 11247[2]
ChemSpider ID 10773[2]

UN Number 1707[2]
Beilstein Registry Number 3693914[4]

InChl

INChl=1S/C2H402.Tl/c1-2(3)4;/h1H3,
(H,3,4);/q;+1/p-1

SMILES

CC(=0)O[TI]

Table 2: Physical and Chemical Properties of Thallium(l) Acetate

Property

Value

Molecular Formula

C2H302TI[1][3]

Molecular Weight 263.43 g/mol [1]
Appearance White to off-white crystalline powder[5][6]
Melting Point 124-128 °CJ6]
Boiling Point 117.1 °C[6]
Density 3.77 g/lcm3[4][6]

Soluble in water, alcohol, chloroform, and ether.
Solubility Sparingly soluble in hot water. Insoluble in

acetone.[4][5]

Synthesis of Thallium(l) Acetate

Thallium(l) acetate can be prepared through several synthetic routes. The selection of a

particular method may depend on the desired purity and the available starting materials.
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General Synthesis from Thallium(l) Precursors

A common method for the preparation of Thallium(l) acetate involves the reaction of
Thallium(l) hydroxide or Thallium(l) carbonate with acetic acid. The resulting solution is then
evaporated, and the product is recrystallized from alcohol to yield the purified salt.[5]

Detailed Protocol from Thallium(lll) Oxide

A specific protocol for the synthesis of Thallium(l) acetate involves the use of Thallium(lll)
oxide as a starting material.

Experimental Protocol:

Dissolve Thallium(lll) oxide in a mixture of acetic acid and acetic anhydride.

Stir the mixture at a temperature of 80-90°C.

After the reaction is complete, filter the solution to remove any insoluble impurities.

Cool the filtrate to induce crystallization of Thallium(l) acetate.

Collect the crystals and recrystallize them to obtain the final, purified product.[3]

Applications in Organic Synthesis:
lodoacetoxylation of Alkenes

Thallium(l) acetate serves as a valuable reagent in organic synthesis, particularly in the
iodoacetoxylation of alkenes. This reaction is a key step in the preparation of vicinal diols,
which are important structural motifs in many natural products and pharmaceuticals.

Experimental Protocol: lodoacetoxylation of
Cyclohexene

The following protocol details the use of Thallium(l) acetate in the iodoacetoxylation of
cyclohexene, which can then be hydrolyzed to form 1,2-cyclohexanediol.

Materials:
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Thallium(l) acetate

Cyclohexene

lodine

Glacial acetic acid

Procedure:

 In a round-bottomed flask equipped with a reflux condenser and a magnetic stirrer, combine
Thallium(l) acetate (0.05447 mole) and 160 mL of glacial acetic acid.

e Add cyclohexene (0.036 mole) and iodine (0.0333 mole) to the suspension.

 Stir the mixture and heat it in a heating bath at 80°C for 30 minutes.

o Add 80 mL of water to the reaction mixture and continue stirring at reflux for 9 hours.

« |solate and hydrolyze the product to obtain 1,2-cyclohexanediol.

Caution: Thallium and its compounds are extremely toxic. All manipulations should be

performed in a well-ventilated fume hood, and appropriate personal protective equipment,

including gloves, should be worn.

Experimental Workflow

The following diagram illustrates the workflow for the iodoacetoxylation of cyclohexene using

Thallium(l) acetate.
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Caption: A flowchart illustrating the key steps in the iodoacetoxylation of cyclohexene.

Other Applications

Beyond its use in specific organic reactions, Thallium(l) acetate has been utilized in other
areas:

o Material Science: It serves as a precursor in the synthesis of thallium-containing materials,
such as high-temperature superconductors and optical glasses.

e Analytical Chemistry: It can be used in analytical methods for the detection and quantification
of thallium in various samples.

» Historical Medical Use: It was formerly used as a depilatory agent, though this application
has been discontinued due to its high toxicity.

Safety and Handling

Thallium(l) acetate is a highly toxic compound and must be handled with extreme care. It is
readily absorbed through the skin and digestive tract and can be fatal if inhaled, ingested, or
absorbed.[5] Effects of exposure are cumulative, and symptoms may be delayed.[5] All work
with this compound should be conducted in a certified chemical fume hood with appropriate
personal protective equipment, including gloves, lab coat, and eye protection. Waste containing
thallium must be disposed of as hazardous waste according to institutional and governmental
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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